Cas no 2507-23-5 (Diaveridine Hydrochloride)

• Product Name: Diaveridine Hydrochloride
• CAS No: 2507-23-5
• MF: C₁₃H₁₇ClN₄O₂
• MW: 296.752681493759
• MDL: MFCD07773087
• CID: 251558
• PubChem ID: 12254402
• Update Time: 2025-11-06

Diaveridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dimethoxybenzyl)pyrimidine-2,4-diamine hydrochloride
• 2,4-Pyrimidinediamine,5-[(3,4-dimethoxyphenyl)methyl]-, hydrochloride (1:1)
• 5-[(3,4-dimethoxyphenyl)methyl]pyrimidine-2,4-diamine,hydrochloride
• DIAVERIDINE HCL
• 2,4-Pyrimidinediamine,5-[(3,4-dimethoxyphenyl)methyl]-, monohydrochloride (9CI)
• Diaveridine hydrochloride
• Pyrimidine,2,4-diamino-5-veratryl-, monohydrochloride (8CI)
• AK115713
• 1957AB
• API0024790
• AX8124114
• 2,4-Pyrimidinediamine, 5-[(3,4-dimethoxyphenyl)methyl]-, hydrochloride (1:1)
• CS-0132743
• 5-[(3,4-dimethoxyphenyl)methyl]pyrimidine-2,4-diamine hydrochloride
• AKOS016010133
• 5-[(3, 4-dimethoxyphenyl)methyl]pyrimidine-2, 4-diamine;hydrochloride
• 5-[(3,4-dimethoxyphenyl)methyl]pyrimidine-2,4-diamine;hydrochloride
• AS-73350
• SB60862
• DTXSID30482613
• C74291
• 2507-23-5
• 5-[(3,4-Dimethoxybenzyl)pyrimidine-2,4-diamine Hydrochloride
• Diaveridine Hydrochloride

• MDL： MFCD07773087
• Inchi： 1S/C13H16N4O2.ClH/c1-18-10-4-3-8(6-11(10)19-2)5-9-7-16-13(15)17-12(9)14;/h3-4,6-7H,5H2,1-2H3,(H4,14,15,16,17);1H
• InChI Key： VHEINFIJUXABAP-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)CC1=CN=C(N)N=C1N)OC

Computed Properties

• Exact Mass: 296.1040035g/mol
• Monoisotopic Mass: 296.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.3

Experimental Properties

• PSA: 97.74000
• LogP: 1.91120

Additional information on Diaveridine Hydrochloride

Diaveridine Hydrochloride (CAS No. 2507-23-5): A Comprehensive Overview

Diaveridine Hydrochloride, with the chemical compound identifier CAS No. 2507-23-5, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention for its therapeutic applications. This introduction aims to provide an in-depth exploration of Diaveridine Hydrochloride, covering its chemical properties, pharmacological effects, recent research advancements, and potential future applications.

The molecular structure of Diaveridine Hydrochloride (CAS No. 2507-23-5) is characterized by its hydrochloride salt form, which enhances its solubility and bioavailability. Chemically, it is derived from a class of compounds known for their interaction with biological targets, making it a versatile molecule in drug design. The hydrochloride salt form plays a crucial role in stabilizing the compound and improving its pharmacokinetic profile, which is essential for effective therapeutic outcomes.

In the realm of pharmacology, Diaveridine Hydrochloride has been extensively studied for its antimicrobial properties. Its mechanism of action involves inhibiting key enzymatic pathways in bacteria, thereby disrupting their growth and survival. This has made it a valuable candidate for treating various infections, particularly those caused by resistant bacterial strains. Recent studies have highlighted its efficacy against multidrug-resistant bacteria, underscoring its importance in modern medicine.

One of the most compelling aspects of Diaveridine Hydrochloride (CAS No. 2507-23-5) is its potential in combination therapies. Research has demonstrated that when used in conjunction with other antibiotics, it can significantly enhance treatment outcomes. This synergistic effect is particularly relevant in the context of rising antibiotic resistance, where innovative strategies are needed to combat bacterial infections effectively. The ability of Diaveridine Hydrochloride to complement existing treatments makes it a promising addition to therapeutic regimens.

The chemical synthesis of Diaveridine Hydrochloride is another area of interest for researchers. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. These advancements not only improve the accessibility of the compound but also contribute to cost-effective production, making it more widely available for clinical use.

Emerging research also suggests that Diaveridine Hydrochloride may have applications beyond traditional antimicrobial treatments. Preliminary studies have explored its potential role in modulating inflammatory responses and immune function. This opens up new avenues for therapeutic intervention in conditions such as autoimmune diseases and chronic inflammation. The multifaceted nature of Diaveridine Hydrochloride highlights its versatility and underscores the need for further investigation.

The pharmacokinetic profile of Diaveridine Hydrochloride (CAS No. 2507-23-5) is another critical factor influencing its clinical utility. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, allowing for once-daily dosing in many cases. This simplicity in administration enhances patient compliance and improves overall treatment adherence. Additionally, its low toxicity profile makes it suitable for long-term use without significant adverse effects.

In conclusion, Diaveridine Hydrochloride, identified by CAS No. 2507-23-5, represents a significant advancement in pharmaceutical chemistry and therapeutic applications. Its antimicrobial properties, combined with its potential in combination therapies and emerging applications in immunomodulation, make it a compound of great interest. Continued research and development are essential to fully harness its potential and address the growing challenges of antibiotic resistance.